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Compound of Interest

Compound Name: Methyl 10-bromodecanoate

Cat. No.: B1348773

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents is a cornerstone of laboratory safety and environmental
responsibility. This guide provides essential, immediate safety and logistical information for the
proper disposal of Methyl 10-bromodecanoate, ensuring operational integrity and adherence
to safety protocols.

Key Properties of Methyl 10-bromodecanoate

A clear understanding of the physical and chemical properties of a substance is the first step in
safe handling and disposal. The table below summarizes the key quantitative data for Methyl
10-bromodecanoate.

Property Value

Molecular Formula C11H21BrO2

Molecular Weight 265.19 g/mol [1][2][3]
Boiling Point 186 °C[2][3]

Density 1.137 g/mL at 25 °C[2][3]
Refractive Index n20/D 1.464[2]

Storage Class 10 - Combustible liquids[2]
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Hazard Identification and Safety Precautions

According to available safety data, Methyl 10-bromodecanoate is not classified as a
hazardous substance under the Globally Harmonized System (GHS) by all suppliers.[1]
However, it is crucial to handle all chemicals with care. A related compound, Ethyl 10-
bromodecanoate, is classified as causing skin and serious eye irritation.[4] Therefore, wearing
appropriate personal protective equipment (PPE), including eye shields and gloves, is
recommended.[2] During a fire, irritating and highly toxic gases may be generated by thermal
decomposition or combustion.[5]

Experimental Protocol: Spill Management

In the event of a spill, the following steps should be taken to ensure safety and proper cleanup:

Ensure Adequate Ventilation: Immediately ensure the area is well-ventilated.
* Remove Ignition Sources: Eliminate all sources of ignition from the vicinity.

o Don Personal Protective Equipment (PPE): Wear appropriate protective equipment, including
gloves and eye protection.

o Contain the Spill: Prevent further leakage or spillage if it is safe to do so. Do not allow the
product to enter drains or waterways.[5]

o Absorb the Spill: Soak up the spill with an inert absorbent material.

o Collect for Disposal: Place the absorbed material into a suitable, closed container for
disposal.[6]

Proper Disposal Procedure for Methyl 10-
bromodecanoate

Adherence to a structured disposal plan is critical for laboratory safety and environmental
compliance. Chemical waste generators must determine if a discarded chemical is classified as
hazardous waste and consult local, regional, and national regulations for complete and
accurate classification.[6]
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Disposal Workflow

The following diagram outlines the logical steps for the proper disposal of Methyl 10-
bromodecanoate.
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Disposal Workflow for Methyl 10-bromodecanoate
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Step-by-Step Disposal Plan:

Characterize the Waste: Identify the waste as Methyl 10-bromodecanoate and any
contaminants.

Select an Appropriate Waste Container: Use a designated, properly labeled, and securely
closed container for chemical waste.

Transfer the Waste: Carefully transfer the Methyl 10-bromodecanoate waste into the
designated container, avoiding spills.

Store the Waste Container: Store the container in a cool, well-ventilated area away from
incompatible materials.

Arrange for Disposal: Dispose of the contents and container through an approved waste
disposal plant.[5] It is recommended to entrust the disposal to a licensed waste disposal
company.[4]

Regulatory Compliance: Always adhere to local and national regulations regarding chemical
waste disposal.[4] Do not dispose of the material down the drain or into the environment.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Navigating the Safe Disposal of Methyl 10-
bromodecanoate: A Comprehensive Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1348773#methyl-10-bromodecanoate-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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